4-Fluoro-7-azaindole

Description

4-Fluoro-7-azaindole is a chemical compound with the molecular formula $C_7H_5FN_2$ . It is used as a key synthetic building block in pharmaceutical chemistry research . Specifically, it serves as a crucial intermediate in the preparation of protein kinase inhibitors and other drug molecules . Patents have described its utility in synthesizing compounds for treating nervous system diseases like Alzheimer's, tuberculosis, and mycobacterial infections .

A method for synthesizing 4-fluoro-7-azaindole involves using 4-bromo-7-azaindole as a raw material . The process includes protecting the 1-position nitrogen hydrogen with triisopropyl silicon chloride, followed by lithium halogen exchange using n-butyl lithium and fluorination at low temperatures . This yields 1-triisopropyl silicon-based-4-fluoro-7-azaindole as the main product, along with 1-triisopropyl silicon-based-7-azaindole as a byproduct . Acidic solutions are then used to selectively remove silicon-based protecting groups, ultimately producing 4-fluoro-7-azaindole with high purity . The aim of this method is to improve synthesis efficiency, increase reaction yield, and facilitate large-scale production while avoiding the use of high-risk tertiary butyl lithium .

• CAS No.: 640735-23-5
• Product Name: 4-Fluoro-7-azaindole
• Molecular Formula: C7H5FN2
• Molecular Weight: 136.13 g/mol
• IUPAC Name: 4-fluoro-1H-pyrrolo[2,3-b]pyridine
• Standard InChI: InChI=1S/C7H5FN2/c8-6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H,9,10)
• Standard InChIKey: YZTWCWYRUCKWDR-UHFFFAOYSA-N
• SMILES: C1=CNC2=NC=CC(=C21)F
• Canonical SMILES: C1=CNC2=NC=CC(=C21)F
• Synonyms: 4-Fluoro-1H-pyrrolo[2,3-b]pyridine
• PubChem Compound: 11297998
• Last Modified: Sep 14 2023